Cas no 480-67-1 (2,6-Dihydroxy-4-methylbenzoic acid)

2,6-Dihydroxy-4-methylbenzoic acid is a substituted benzoic acid derivative characterized by hydroxyl groups at the 2- and 6-positions and a methyl group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its phenolic and carboxylic acid functionalities enable diverse reactivity, including esterification, etherification, and metal chelation. The presence of multiple hydroxyl groups enhances its solubility in polar solvents, facilitating further chemical modifications. The compound’s structural features also make it suitable for applications in coordination chemistry and as a building block for complex molecular frameworks. Its stability under standard conditions ensures reliable handling and storage.
2,6-Dihydroxy-4-methylbenzoic acid structure
480-67-1 structure
Product Name:2,6-Dihydroxy-4-methylbenzoic acid
CAS No:480-67-1
MF:C8H8O4
MW:168.146722793579
MDL:MFCD03086917
CID:331380
PubChem ID:87569171
Update Time:2025-06-08

2,6-Dihydroxy-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dihydroxy-4-methylbenzoic acid
    • 2,6-Dihydroxy-4-methylbenzenecarboxylic acid
    • Benzoic acid,2,6-dihydroxy-4-methyl-
    • DIHYDROXY-4-METHYLBENZOIC ACID, 2,6-(RG)
    • 2,5-DIFLUOROPHENACYL BROMIDE
    • 2,6-Dihydroxy-4-methyl-benzoesaeure
    • 2,6-dihydroxy-4-methyl-benzoic acid
    • 2,6-Dihydroxy-p-toluic Acid
    • 2.6-Dioxy-4-methyl-benzol-carbonsaeure-(1)
    • 2.6-Dioxy-p-toluylsaeure
    • 4-Methyl-2,6-dihydroxybenzoic acid
    • Benzoic acid,2,6-dihydroxy-4-methyl
    • Orcincarbonsaeure aus Orcin
    • Paraorsellinsaeure
    • p-orcellinic acid
    • p-Orsellinic acid
    • p-Osellinic acid
    • Benzoic acid, 2,6-dihydroxy-4-methyl-
    • gamma-Resorcylic acid, 4-methyl-
    • Orcincarbonsaure
    • 2,6-Dihydroxy-4-methylbenzoicAcid
    • PubChem3124
    • 4-Carboxy-3,5-dihydroxytoluene
    • DTXSID40197387
    • CHEMBL447245
    • AKOS005070189
    • NS00031756
    • SCHEMBL632446
    • FT-0610662
    • MFCD00184686
    • CS-0313515
    • D90113
    • A827459
    • 480-67-1
    • D2770
    • J-507487
    • 3P-058
    • DB-051514
    • YBZAVRDNSPUMFK-UHFFFAOYSA-N
    • MDL： MFCD03086917
    • Inchi： 1S/C8H8O4/c1-4-2-5(9)7(8(11)12)6(10)3-4/h2-3,9-10H,1H3,(H,11,12)
    • InChI Key： YBZAVRDNSPUMFK-UHFFFAOYSA-N
    • SMILES： OC1C=C(C)C=C(C=1C(=O)O)O

Computed Properties

  • Exact Mass: 168.04200
  • Monoisotopic Mass: 168.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 15
  • XLogP3: 2.2
  • Topological Polar Surface Area: 77.8

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.3037 (rough estimate)
  • Melting Point: 175.5 °C
  • Boiling Point: 257.07°C (rough estimate)
  • Flash Point: 188.5±24.4 °C
  • Refractive Index: 1.5090 (estimate)
  • PSA: 77.76000
  • LogP: 1.10440
  • Solubility: Not determined
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

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